Cas no 1889714-16-2 (2-methyl-2-2-(propan-2-yl)-1,3-thiazol-4-ylpropanenitrile)

2-Methyl-2-(2-(propan-2-yl)-1,3-thiazol-4-yl)propanenitrile is a specialized organic compound featuring a thiazole core substituted with an isopropyl group and a nitrile-functionalized tertiary carbon. Its molecular structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The thiazole moiety contributes to its potential bioactivity, while the nitrile group enhances versatility in further functionalization. The steric hindrance from the tertiary carbon may improve stability under certain reaction conditions. This compound is particularly useful in heterocyclic chemistry, where its structural features enable precise modifications for targeted applications. Proper handling requires standard laboratory precautions due to the nitrile functionality.
2-methyl-2-2-(propan-2-yl)-1,3-thiazol-4-ylpropanenitrile structure
1889714-16-2 structure
Product Name:2-methyl-2-2-(propan-2-yl)-1,3-thiazol-4-ylpropanenitrile
CAS No:1889714-16-2
MF:C10H14N2S
MW:194.296560764313
CID:6220836
PubChem ID:116890146
Update Time:2025-06-08

2-methyl-2-2-(propan-2-yl)-1,3-thiazol-4-ylpropanenitrile Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-2-2-(propan-2-yl)-1,3-thiazol-4-ylpropanenitrile
    • 1889714-16-2
    • EN300-1749456
    • 2-methyl-2-[2-(propan-2-yl)-1,3-thiazol-4-yl]propanenitrile
    • Inchi: 1S/C10H14N2S/c1-7(2)9-12-8(5-13-9)10(3,4)6-11/h5,7H,1-4H3
    • InChI Key: PPGMNVGDWRWOLU-UHFFFAOYSA-N
    • SMILES: S1C=C(C(C#N)(C)C)N=C1C(C)C

Computed Properties

  • Exact Mass: 194.08776963g/mol
  • Monoisotopic Mass: 194.08776963g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 64.9Ų

2-methyl-2-2-(propan-2-yl)-1,3-thiazol-4-ylpropanenitrile Pricemore >>

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Additional information on 2-methyl-2-2-(propan-2-yl)-1,3-thiazol-4-ylpropanenitrile

Introduction to 2-Methyl-2-(2-(propan-2-yl)-1,3-thiazol-4-yl)propanenitrile (CAS No. 1889714-16-2)

2-Methyl-2-(2-(propan-2-yl)-1,3-thiazol-4-yl)propanenitrile (CAS No. 1889714-16-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole and nitrile functionalities, holds potential applications in various therapeutic areas, including but not limited to, anti-inflammatory and anti-cancer treatments. The structural complexity and chemical stability of 2-methyl-2-(2-(propan-2-yl)-1,3-thiazol-4-yl)propanenitrile make it an intriguing subject for both academic and industrial research.

The synthesis of 2-methyl-2-(2-(propan-2-yl)-1,3-thiazol-4-yl)propanenitrile involves a multi-step process that typically includes the formation of the thiazole ring and subsequent functionalization with the nitrile group. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for large-scale studies. The use of green chemistry principles in its synthesis has also been explored to minimize environmental impact and improve sustainability.

In terms of its chemical properties, 2-methyl-2-(2-(propan-2-yl)-1,3-thiazol-4-yl)propanenitrile exhibits high thermal stability and solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties are crucial for its application in biological assays and drug formulation. The compound's ability to form stable complexes with metal ions has also been investigated, opening up possibilities for its use in coordination chemistry and materials science.

The biological activity of 2-methyl-2-(2-(propan-2-yl)-1,3-thiazol-4-yl)propanenitrile has been a focal point of recent research. Studies have shown that this compound possesses potent anti-inflammatory properties, which are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). In vitro experiments have demonstrated that it can effectively reduce inflammation in cell cultures, making it a promising candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory effects, 2-methyl-2-(2-(propan-2-yl)-1,3-thiazol-4-yl)propanenitrile has also shown potential as an anti-cancer agent. Preliminary studies have indicated that it can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase pathways. This dual functionality—anti-inflammatory and anti-cancer—makes it a versatile compound with broad therapeutic potential.

The pharmacokinetic profile of 2-methyl-2-(2-(propan-2-yl)-1,3-thiazol-4-yl)propanenitrile has been evaluated in preclinical studies using animal models. These studies have revealed favorable pharmacokinetic parameters, including good oral bioavailability and a long half-life, which are essential for effective drug delivery. Additionally, the compound has demonstrated low toxicity in these models, further supporting its potential as a safe and effective therapeutic agent.

To further explore the therapeutic potential of 2-methyl-2-(2-(propan-2-yl)-1,3-thiazol-4-yl)propanenitrile, ongoing clinical trials are being conducted to assess its efficacy and safety in human subjects. These trials are expected to provide valuable insights into the compound's pharmacological properties and its potential role in treating various diseases. The results from these trials will be crucial for advancing the development of this compound into a viable pharmaceutical product.

In conclusion, 2-methyl-2-(2-(propan-2-y l)-1,3-thiazol -4 -y l)prop an en itr ile (CAS No . 1 8 8 9 7 1 4 - 1 6 - 2) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable biological activity, and promising pharmacokinetic profile make it an exciting candidate for further investigation and development. As research continues to advance, it is anticipated that this compound will play a crucial role in the discovery of new therapeutic agents for various diseases.

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